Cas no 20493-60-1 (5-Bromo-3-methyl-isothiazole)

5-Bromo-3-methyl-isothiazole is a heterocyclic compound featuring a bromine substituent at the 5-position and a methyl group at the 3-position of the isothiazole ring. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety enables further functionalization via cross-coupling reactions, while the methyl group enhances stability and influences electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity. High purity grades are available to ensure consistency in synthetic applications.
5-Bromo-3-methyl-isothiazole structure
5-Bromo-3-methyl-isothiazole structure
Product Name:5-Bromo-3-methyl-isothiazole
CAS No:20493-60-1
MF:C4H4BrNS
MW:178.050258636475
MDL:MFCD01318949
CID:825203
PubChem ID:600959
Update Time:2025-11-06

5-Bromo-3-methyl-isothiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methylisothiazole
    • 5-Bromo-3-methyl-isothiazole
    • 5-bromo-3-methyl-1,2-thiazole
    • J-013357
    • Isothiazole, 5-bromo-3-methyl-
    • SCHEMBL2028343
    • SY022791
    • AKOS006282032
    • 5-bromo-3-methyl-isothiazole, AldrichCPR
    • DTXSID70344988
    • EN300-67299
    • DTXCID00296062
    • 20493-60-1
    • CS-0136608
    • AS-5512
    • MFCD01318949
    • J-517037
    • SB35198
    • DB-006982
    • MDL: MFCD01318949
    • Inchi: 1S/C4H4BrNS/c1-3-2-4(5)7-6-3/h2H,1H3
    • InChI Key: XSVSPKKXQGNHMD-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=NS1

Computed Properties

  • Exact Mass: 176.92500
  • Monoisotopic Mass: 176.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.702±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 72 ºC (13 Torr)
  • Flash Point: 20.1±25.4 ºC,
  • Refractive Index: 1.588
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 41.13000
  • LogP: 2.21400

5-Bromo-3-methyl-isothiazole Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

5-Bromo-3-methyl-isothiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromo-3-methyl-isothiazole Production Method

Additional information on 5-Bromo-3-methyl-isothiazole

Market Research and Analysis Report on 5-Bromo-3-methyl-isothiazole (20493-60-1)

The compound 5-Bromo-3-methyl-isothiazole, identified by the CAS number 20493-60-1, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 5-Bromo-3-methyl-isothiazole in various biochemical processes, particularly in the modulation of cellular pathways. Its structural features make it a promising candidate for drug development, especially in the fields of oncology and infectious diseases. The compound has demonstrated potent activity in preclinical models, suggesting its potential as a therapeutic agent.

The global demand for 5-Bromo-3-methyl-isothiazole is driven by its use in academic research, pharmaceutical development, and industrial applications. Key regions contributing to its market include North America, Europe, and Asia-Pacific, with increasing demand from emerging markets due to growing R&D activities and healthcare investments.

Suppliers of this compound are primarily located in China, India, and the United States, with a focus on meeting the rising demand from both academic institutions and pharmaceutical companies. The competitive landscape is characterized by a few major players dominating the market, while smaller vendors are leveraging cost-effective production strategies to gain market share.

In terms of procurement trends, there is a growing preference for high-purity grades of 5-Bromo-3-methyl-isothiazole to meet stringent regulatory requirements in the pharmaceutical sector. Additionally, sustainability considerations are becoming increasingly important for suppliers, with a shift towards eco-friendly synthesis methods.

The future outlook for 5-Bromo-3-methyl-isothiazole is positive, with ongoing research focusing on optimizing its synthesis processes and exploring new therapeutic applications. Collaborations between academia and industry are expected to accelerate its transition from laboratory research to clinical trials.

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